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Compound of Interest

Compound Name: Erdosteine-13C4

Cat. No.: B12432074

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Erdosteine-13C4, a stable isotope-
labeled derivative of the mucolytic agent Erdosteine. This document details its chemical
structure, the precise positions of its isotopic labels, relevant quantitative data, and outlines key
experimental protocols for its synthesis and analysis.

Chemical Structure and Isotopic Labeling

Erdosteine-13C4 is chemically designated as 2-[2-0x0-2---INVALID-LINK--ethyl]sulfanylacetic
acid. The molecular formula is C4*3C4H11NO4S2. The carbon-13 isotopes are strategically
placed on the backbone of the molecule, providing a stable internal standard for
pharmacokinetic and metabolic studies.

The Simplified Molecular-Input Line-Entry System (SMILES) representation for Erdosteine-
13C4 is O=--INVALID-LINK--[13CH2]S[13CH2]--INVALID-LINK--=0O[1]. This notation explicitly
indicates that the four carbon-13 atoms are located on the carboxylic acid and the adjacent
methylene group of the acetic acid moiety, as well as on the carbonyl and adjacent methylene
group of the N-acetyl moiety.
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13C-Labeled
Starting Materials

Generalized Synthesis of Erdosteine-13C4

Step 1 Activation of Step 2 Condensation with
Thiodiglycolic Acid-13Cz

Homocysteine Thiolactone-13C2

Step 3 o Step 4 .
Purification Erdosteine-13Ca
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Typical UPLC-MS/MS Analytical Workflow

Sample Preparation
(e.g., protein precipitation, SPE)

:

UPLC Separation
(C18 column)

:

MS/MS Detection
(ESI+, MRM)

:

Quantification
(using Erdosteine-13Ca as internal standard)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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